3,6-Dichloropyridine-2-carbonyl chloride

• IUPAC Name: 3,6-dichloropyridine-2-carbonyl chloride
• InChI: InChI=1S/C6H2Cl3NO/c7-3-1-2-4(8)10-5(3)6(9)11/h1-2H
• InChI Key: DYKPANQCIFHPMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1Cl)C(=O)Cl)Cl
• Molecular Formula: C6H2Cl3NO
• DSSTOX Substance ID: DTXSID301275849
• Molecular Weight: 210.4 g/mol
• CAS No.: 16866-53-8

Description

3,6-Dichloropyridine-2-carbonyl chloride (3,6-DCPCl) is a synthetic organic compound with a wide variety of applications in research and industry. It is a versatile reagent used in the synthesis of organic compounds, and is also used in a variety of biochemical and physiological studies.

Scientific Research Applications

Synthesis of Novel Compounds

3,6-Dichloropyridine-2-carbonyl chloride is used in the synthesis of various novel compounds. For instance, Yang Yun-shang (2011) utilized 2,3-dichloropyridine to synthesize 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid amide compounds, demonstrating its utility in creating new chemical structures (Yang Yun-shang, 2011).

Organopalladium(II) Complexes

In the field of organometallic chemistry, Isobe et al. (1986) reported the use of 2,6-dichloropyridine in forming organopalladium(II) complexes. These complexes have been shown to catalyze cross-coupling reactions, highlighting the reactivity and utility of dichloropyridine derivatives in catalysis (Isobe, K., Nanjo, K., Nakamura, Y., & Kawaguchi, S., 1986).

Photochemical and Photocatalytic Studies

Žabar et al. (2016) focused on 3,5,6-trichloro-2-pyridinol, a degradation product of chlorpyrifos, which is structurally similar to this compound. Their study provided insights into the photolytic degradation mechanism and photocatalytic efficiency of these compounds (Žabar, R., Sarakha, M., Lebedev, A., Polyakova, O., & Trebše, P., 2016).

Fungicidal Activity

Kong Xiao-lin (2013) synthesized 1-(3-chloropyridin-2-yl)-5-difluoromethyl-1H-pyrazole-4-carbonyl chloride using 2,3-dichloropyridine and evaluated its fungicidal activity. This study indicates the potential application of dichloropyridine derivatives in agriculture as fungicides (Kong Xiao-lin, 2013).

Catalytic Applications

Dey et al. (2014) explored the synthesis of chloro-ruthenium complexes with carbonyl and N-(aryl)pyridine-2-aldimines as ligands, demonstrating the use of dichloropyridine derivatives in catalysis, particularly in C–C cross-coupling reactions (Dey, B. K., Dutta, J., Drew, M., & Bhattacharya, S., 2014).

Safety and Hazards

This compound is considered hazardous. It is harmful if swallowed and may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Biochemical Analysis

Biochemical Properties

3,6-Dichloropyridine-2-carbonyl chloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the primary interactions is with nucleophilic amino acids in proteins, leading to the formation of covalent bonds. This interaction can modify the activity of enzymes and proteins, potentially inhibiting or activating them . Additionally, this compound can react with thiol groups in cysteine residues, forming stable thioester bonds .

Cellular Effects

The effects of this compound on cells and cellular processes are profound. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can inhibit specific signaling pathways by covalently modifying key signaling proteins . This inhibition can lead to changes in gene expression patterns, affecting cellular responses to external stimuli. Furthermore, this compound can disrupt cellular metabolism by inhibiting enzymes involved in metabolic pathways .

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. It can inhibit enzymes by forming covalent bonds with active site residues, preventing substrate binding and catalysis . Additionally, the compound can activate certain proteins by inducing conformational changes upon binding. These molecular interactions can lead to alterations in gene expression, as the modified proteins may act as transcription factors or signaling molecules .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under ambient conditions but can degrade upon prolonged exposure to light and moisture . Over time, the degradation products may have different biochemical properties, potentially leading to altered cellular effects. Long-term studies have shown that this compound can have sustained effects on cellular function, with some effects persisting even after the compound is removed .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function and overall health . At higher doses, it can exhibit toxic or adverse effects, including cellular damage and organ toxicity . Threshold effects have been observed, where a specific dosage level leads to a significant change in the compound’s impact on cellular and physiological processes .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which can metabolize the compound into various intermediates . These intermediates can further react with other biomolecules, affecting metabolic flux and metabolite levels. The compound’s metabolism can lead to the formation of reactive species, which may contribute to its biochemical effects .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . It can interact with specific transporters and binding proteins, influencing its localization and accumulation in different cellular compartments . The compound’s distribution can affect its activity, as it may preferentially accumulate in certain tissues or organelles .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with DNA and transcription factors, influencing gene expression . Alternatively, it may accumulate in the mitochondria, affecting cellular respiration and energy production .